Cas no 168618-23-3 (Methyl 3-Amino-5-methanesulfonylbenzoate)

Methyl 3-Amino-5-methanesulfonylbenzoate is a benzoate derivative featuring both amino and methanesulfonyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound’s structure allows for selective reactivity, particularly in coupling reactions and derivatization processes. Its methanesulfonyl group enhances solubility and stability, while the amino group provides a site for further functionalization. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and fine chemicals due to its well-defined purity and consistent performance. Its balanced reactivity profile makes it suitable for use in controlled synthetic pathways, ensuring reproducibility in research and industrial applications.

Methyl 3-Amino-5-methanesulfonylbenzoate structure

168618-23-3 structure

Product Name:Methyl 3-Amino-5-methanesulfonylbenzoate

CAS No:168618-23-3

MF:C₉H₁₁NO₄S

MW:229.25294137001

CID:2116584

PubChem ID:18945412

Update Time:2025-10-29

Methyl 3-Amino-5-methanesulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-amino-5-(methylsulfonyl)benzoate
- methyl 3-amino-5-methylsulfonylbenzoate
- STL450362
- methyl 3-amino-5-methanesulfonylbenzoate
- Methyl 3-amino-5-(methanesulfonyl)benzoate
- methyl 5-amino-3-methylsulfonylbenzoate
- methyl3-amino-5-(methylsulfonyl)benzoate
- CS-0230600
- TGA61823
- 3-amino-5-(methylsulfonyl)-benzoic acid methyl ester
- OZNYNYIYWUOJRR-UHFFFAOYSA-N
- DTXSID40596735
- AKOS010872401
- 168618-23-3
- Z838128620
- Benzoic acid, 3-amino-5-(methylsulfonyl)-, methyl ester
- SCHEMBL2872120
- 3-Amino-5-(methylsulfonyl)benzoic acid methyl ester
- DA-32765
- EN300-104694
- Methyl 3-Amino-5-methanesulfonylbenzoate
- Inchi： 1S/C9H11NO4S/c1-14-9(11)6-3-7(10)5-8(4-6)15(2,12)13/h3-5H,10H2,1-2H3
- InChI Key： OZNYNYIYWUOJRR-UHFFFAOYSA-N
- SMILES： S(C)(C1C=C(C=C(C(=O)OC)C=1)N)(=O)=O

Computed Properties

Exact Mass: 229.04087901Da
Monoisotopic Mass: 229.04087901Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 94.8Å²

Methyl 3-Amino-5-methanesulfonylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M289378-10mg	Methyl 3-Amino-5-methanesulfonylbenzoate	168618-23-3		10mg	$ 50.00	2022-06-04
TRC	M289378-50mg	Methyl 3-Amino-5-methanesulfonylbenzoate	168618-23-3		50mg	$ 185.00	2022-06-04
TRC	M289378-100mg	Methyl 3-Amino-5-methanesulfonylbenzoate	168618-23-3		100mg	$ 275.00	2022-06-04
Enamine	EN300-104694-0.05g	methyl 3-amino-5-methanesulfonylbenzoate	168618-23-3	95.0%	0.05g	$162.0	2025-02-21
Enamine	EN300-104694-0.1g	methyl 3-amino-5-methanesulfonylbenzoate	168618-23-3	95.0%	0.1g	$241.0	2025-02-21
Enamine	EN300-104694-0.25g	methyl 3-amino-5-methanesulfonylbenzoate	168618-23-3	95.0%	0.25g	$347.0	2025-02-21
Enamine	EN300-104694-0.5g	methyl 3-amino-5-methanesulfonylbenzoate	168618-23-3	95.0%	0.5g	$546.0	2025-02-21
Enamine	EN300-104694-1.0g	methyl 3-amino-5-methanesulfonylbenzoate	168618-23-3	95.0%	1.0g	$699.0	2025-02-21
Enamine	EN300-104694-2.5g	methyl 3-amino-5-methanesulfonylbenzoate	168618-23-3	95.0%	2.5g	$1370.0	2025-02-21
Enamine	EN300-104694-5.0g	methyl 3-amino-5-methanesulfonylbenzoate	168618-23-3	95.0%	5.0g	$2028.0	2025-02-21